Cas no 21801-90-1 (Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl-)

• Product Name: Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl-
• CAS No: 21801-90-1
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 261203
• PubChem ID: 21116452
• Update Time: 2024-02-28

Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl-
• 3-Carbamoyl-7-methylimidazo(1,2-a)pyridine
• 3-Carbamoyl-7-methyl-imidazo<1.2-a>pyridin
• 7-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid amide
• IMidazo[1,2-a]pyridine-3-carboxaMide,7-Methyl
• IMidazo[1,2-a]pyridine-3-carboxaMide, 7-Methyl-

• Inchi： 1S/C9H9N3O/c1-6-2-3-12-7(9(10)13)5-11-8(12)4-6/h2-5H,1H3,(H2,10,13)
• InChI Key： HDGVBLVCNFALND-UHFFFAOYSA-N
• SMILES： C12=NC=C(C(N)=O)N1C=CC(C)=C2

Computed Properties

• Exact Mass: 175.07500
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• PSA: 60.39000
• LogP: 1.44190
• pka: 13.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines